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Compound of Interest

Compound Name: Benzene, 1-butyl-4-ethyl

Cat. No.: B15483940

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
the aromatic hydrocarbon, Benzene, 1-butyl-4-ethyl-. The information is presented in a clear
and concise format, with quantitative data summarized in tables for easy reference and
comparison. Detailed experimental protocols for key property determination and a plausible
synthetic route are also included.

Core Physicochemical Properties

The following tables summarize the key physicochemical properties of Benzene, 1-butyl-4-
ethyl- and its isomer, 1-tert-butyl-4-ethylbenzene. It is crucial to distinguish between these
isomers as their structural differences lead to variations in their physical properties.

Table 1: General and Computed Properties of Benzene, 1-butyl-4-ethyl-
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Property Value Source
Molecular Formula Ci2H1s PubChem[1]
Molecular Weight 162.27 g/mol PubChem[1]
IUPAC Name 1-butyl-4-ethylbenzene PubChem[1]
CAS Number 15181-08-5 PubChem[1]
XLogP3-AA (Computed) 4.6 PubChem[1]
Hydrogen Bond Donor Count
PubChem[1]

(Computed)
Hydrogen Bond Acceptor

0 PubChem[1]
Count (Computed)
Rotatable Bond Count

4 PubChem[1]
(Computed)
Exact Mass (Computed) 162.140850574 Da PubChem[1]
Topological Polar Surface Area

0 Az PubChem[1]

(Computed)

Table 2: Experimental Physicochemical Properties of Butyl-Ethyl-Benzene Isomers

1-n-butyl-4- 1-tert-butyl-4-
Property Source
ethylbenzene ethylbenzene

. . No experimental data _
Boiling Point ] 212.1°C ChemicalBook[2]
available

_ _ No experimental data _
Melting Point ) -38.35 °C ChemicalBook[2]
available

) No experimental data 0.8617 g/mL )
Density ] ] ChemicalBook[2]
available (estimate)

_ No experimental data _
Refractive Index ) 1.4933 ChemicalBook[2]
available
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Note: The lack of specific experimental data for the n-butyl isomer in readily available literature
highlights the need for empirical determination for applications requiring high precision.

Synthesis Pathway

A plausible synthetic route to obtain Benzene, 1-butyl-4-ethyl- involves a two-step process
starting from ethylbenzene: a Friedel-Crafts acylation followed by a Clemmensen reduction.

Ethylbenzene Friedel-Crafts Acylation

___________ 4-Ethylbutyrophenone | clemmensen Reduction
Butyryl Chloride |-=-===="""""" \_‘

+ AICIs (catalyst)

Benzene, 1-butyl-4-ethyl-

Zn(Hg) + HCI

Click to download full resolution via product page

Plausible synthesis route for Benzene, 1-butyl-4-ethyl-.

1. Friedel-Crafts Acylation of Ethylbenzene: Ethylbenzene can be acylated with butyryl chloride
in the presence of a Lewis acid catalyst, such as aluminum chloride (AICI53), to form 4-
ethylbutyrophenone.[3][4] This reaction is a classic example of electrophilic aromatic
substitution.

2. Clemmensen Reduction of 4-Ethylbutyrophenone: The resulting ketone, 4-
ethylbutyrophenone, can then be reduced to the corresponding alkane, Benzene, 1-butyl-4-
ethyl-, using amalgamated zinc (Zn(Hg)) and concentrated hydrochloric acid (HCI).[5][6][7]
This reduction is particularly effective for aryl-alkyl ketones.

Experimental Protocols

The following are detailed, generalized protocols for the determination of key physicochemical
properties of organic compounds like Benzene, 1-butyl-4-ethyl-.

Determination of Boiling Point (Capillary Method)

This method is suitable for small sample volumes.
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Materials:

Sample of Benzene, 1-butyl-4-ethyl-

Thiele tube or other heating bath (e.g., oil bath)
Thermometer

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Place a few drops of the liquid sample into the small test tube.

Invert the sealed capillary tube and place it into the test tube with the open end submerged
in the liquid.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

Immerse the assembly into the heating bath (Thiele tube).

Heat the bath gently and observe the capillary tube. A slow stream of bubbles will emerge
from the open end of the capillary tube as the liquid's vapor pressure increases.

Continue gentle heating until a steady and rapid stream of bubbles is observed.
Remove the heat source and allow the bath to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is the boiling point
of the sample. Record this temperature.
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Prepare Sample Assembly
(Test tube with sample and inverted capillary attached to thermometer)

!

Immerse in Heating Bath

'

Heat Gently

'

Observe Bubble Stream

'

Remove Heat at Rapid Bubbling

'

Record Temperature at Liquid Entry into Capillary

Weigh Empty Pycnometer (m1)

Weigh Pycnometer filled with Water (mz)

Weigh Pycnometer filled with Sample (ms)

Calculate Density using the formula:
p_sample = [(ms - m1) / (M2 - m1)] * p_water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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